Cas no 58871-11-7 (4-O-Benzyl-D-glucal)

4-O-Benzyl-D-glucal is a protected derivative of D-glucal, widely utilized in organic synthesis and carbohydrate chemistry. Its key advantage lies in the benzyl group at the 4-position, which enhances stability and provides selective reactivity for further functionalization. This compound serves as a versatile intermediate in the synthesis of glycosides, oligosaccharides, and other complex carbohydrate structures. The benzyl protection allows for controlled deprotection under mild conditions, enabling precise manipulation in multi-step reactions. Its compatibility with various glycosylation methodologies makes it valuable for stereoselective synthesis. The compound is particularly useful in medicinal chemistry and glycobiology research, where tailored carbohydrate derivatives are essential.

4-O-Benzyl-D-glucal structure

Product Name:4-O-Benzyl-D-glucal

CAS No:58871-11-7

MF:C₁₃H₁₆O₄

MW:236.263744354248

CID:375237

PubChem ID:24873097

Update Time:2025-05-28

4-O-Benzyl-D-glucal Chemical and Physical Properties

Names and Identifiers

- D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(phenylmethyl)-
- 4-o-Benzyl-D-Glucal
- (5S,4R,6R)-6-(hydroxymethyl)-5-(phenylmethoxy)-4H-5,6-dihydropyran-4-ol
- 4-O-benzyl-D-(-)-glucal
- AC1MC1SK
- SureCN630147
- CS-0454029
- 4-O-Benzyl-D-glucal, 97%
- DTXSID50370467
- 4-O-BENZYL-D-GLUCAL,
- OIWQZGBSQDJVJN-UPJWGTAASA-N
- W-203210
- 58871-11-7
- SCHEMBL630147
- (2R,3S,4R)-2-(hydroxymethyl)-3-phenylmethoxy-3,4-dihydro-2H-pyran-4-ol
- (2R,3S,4R)-3-(benzyloxy)-2-(hydroxymethyl)-3,4-dihydro-2H-pyran-4-ol
- MFCD01863610
- 4-O-Benzyl-D-glucal
- MDL： MFCD01863610
- Inchi： 1S/C13H16O4/c14-8-12-13(11(15)6-7-16-12)17-9-10-4-2-1-3-5-10/h1-7,11-15H,8-9H2/t11-,12-,13+/m1/s1
- InChI Key： OIWQZGBSQDJVJN-UPJWGTAASA-N
- SMILES： O(CC1C=CC=CC=1)[C@H]1[C@@H](C=CO[C@@H]1CO)O

Computed Properties

Exact Mass: 236.10485899g/mol
Monoisotopic Mass: 236.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.5
Topological Polar Surface Area: 58.9Å²

Experimental Properties

Color/Form: Not available
Melting Point: 99-103 °C (lit.)
Optical Activity: [α]20/D +10°, c = 1 in chloroform
Solubility: Not available

4-O-Benzyl-D-glucal Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Term：S24/25

4-O-Benzyl-D-glucal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	497002-250MG	4-O-Benzyl-D-glucal	58871-11-7	97%	250MG	￥2072.84	2022-02-24
TRC	O210495-5mg	4-O-Benzyl-D-glucal	58871-11-7		5mg	$ 100.00	2022-06-03
TRC	O210495-10mg	4-O-Benzyl-D-glucal	58871-11-7		10mg	$ 165.00	2022-06-03
TRC	O210495-25mg	4-O-Benzyl-D-glucal	58871-11-7		25mg	$ 325.00	2022-06-03
Ambeed	A381676-1g	(2R,3S,4R)-3-(Benzyloxy)-2-(hydroxymethyl)-3,4-dihydro-2H-pyran-4-ol	58871-11-7	95%	1g	$378.0	2025-04-18
Chemenu	CM522521-1g	(2R,3S,4R)-3-(Benzyloxy)-2-(hydroxymethyl)-3,4-dihydro-2H-pyran-4-ol	58871-11-7	97%	1g	$***	2023-05-30
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60678-1g	4-O-Benzyl-D-glucal, 97%	58871-11-7	97%	1g	￥2520.00	2023-05-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60678-250mg	4-O-Benzyl-D-glucal, 97%	58871-11-7	97%	250mg	￥630.00	2023-05-09
Biosynth	MB04213-25 mg	4-O-Benzyl-D-glucal	58871-11-7		25mg	$103.50	2023-01-04
Biosynth	MB04213-50 mg	4-O-Benzyl-D-glucal	58871-11-7		50mg	$194.00	2023-01-04